N'-(2-furylmethylene)benzenesulfonohydrazide

• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.28 g/mol
• IUPAC Name: N-(furan-2-ylmethylideneamino)benzenesulfonamide
• InChI: InChI=1S/C11H10N2O3S/c14-17(15,11-6-2-1-3-7-11)13-12-9-10-5-4-8-16-10/h1-9,13H
• InChI Key: MJQQBZCBBYFJSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NN=CC2=CC=CO2

Description

N'-(2-furylmethylene)benzenesulfonohydrazide is a useful research compound. Its molecular formula is C11H10N2O3S and its molecular weight is 250.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A four neck flask (1 liter) equipped with a thermometer, a reflux condenser and a stirrer was charged with 86 g (0.5 mol) of benzenesulfonohydrazide and 700 ml of methanol, and 57.6 g (0.6 mol) of furfural was dropwise added thereto in one hour while stirring at room temperature and heated under reflux for about 5 hours. The reaction liquid was cooled down to 20° C. or lower, and then crystal was filtered off and dried under reduced pressure, whereby white crystal was obtained.